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The conclusion that GLDA is readily biodegradable is typically supported by specific OECD test guidelines.

Here are the detailed methodologies for two of the most relevant tests.

OECD 301B: CO2 Evolution Test

This method determines biodegradation by measuring the carbon dioxide produced by microorganisms as

they break down the test substance [1].

Principle: The test substance serves as the sole source of carbon and energy for a mixed population
of microorganisms in an aerobic aqueous medium. The CO₂ resulting from ultimate biodegradation is

trapped and quantified [2] [1].
Test System:

Concentration: The test substance is used at a concentration of 20 mg carbon per liter (or 40-
100 mg/L test substance) [1] [3].

Inoculum: Activated sludge, sewage effluent, or surface water is used as a source of
microorganisms [1].

Medium: A buffered mineral salts medium provides essential nutrients [3].
Experimental Setup:

Aeration: The system is continuously aerated with CO₂-free air to strip the generated CO₂

from the solution [1].

CO₂ Trapping: The evolved CO₂ is passed through a series of absorption bottles containing a
known amount of barium hydroxide (Ba(OH)₂), which reacts with CO₂ to form a precipitate of

barium carbonate (BaCO₃) [1].
Analysis:
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The amount of CO₂ produced is determined by titrating the residual Ba(OH)₂ with hydrochloric

acid (HCl) [1].
The percentage of biodegradation is calculated as the ratio of the measured CO₂ production to

the theoretical CO₂ production (ThCO₂), which is the maximum amount of CO₂ that could be
produced from complete mineralization of the test substance [2] [1].
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Diagram of the OECD 301B CO₂ Evolution Test setup.

OECD 310: CO₂ in Sealed Vessels (Headspace Test)

This test is a closed-bottle version, ideal for testing volatile substances like some chelating agent

formulations [2].

Principle: Similar to OECD 301B, the CO₂ production from biodegradation is measured. The key
difference is that the test is conducted in sealed vessels that initially contain sufficient oxygen to

support full biodegradation [2].
Test System:

The test substance (at 20 mg C/L) is incubated in sealed bottles with a buffered mineral salts
medium and a mixed inoculum [3].

Analysis:
The Inorganic Carbon (IC), which represents the CO₂ produced, is measured directly in the

test bottles at the end of the test or at intervals [3].
Biodegradation is expressed as a percentage of the Theoretical IC (ThIC). A result exceeding

60% ThIC within the 10-day window classifies the substance as readily biodegradable [3].
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Prepare Sealed Vessel

Buffer-Mineral Salts Medium

Mixed Microbial Inoculum

Test Substance
(20 mg C/L)

Incubate in the Dark
(28 days, ~22°C)

Measure Inorganic Carbon (IC)

Calculate % Biodegradation
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Workflow for the OECD 310 Headspace Test.

Comparison of OECD Test Methods

Different OECD 301 tests are suited for different material properties. The table below compares the

applicability of various methods.

Test Method Analytical Principle
Suitable for Poorly
Soluble Substances?

Suitable for Volatile
Substances?

OECD 301A & E (DOC
Die-Away)

Dissolved Organic

Carbon (DOC) removal

No No [1]

OECD 301B (CO₂
Evolution)

CO₂ generation Yes No [1]

OECD 301C (Modified
MITI I)

Oxygen consumption Yes With caution

(minimize headspace)
[1]

OECD 301D (Closed
Bottle)

Dissolved Oxygen
(BOD) measurement

With caution Yes [1]

OECD 301F
(Manometric
Respirometry)

Oxygen consumption
(pressure change)

Yes Yes [1]

OECD 310 (Headspace
Test)

CO₂ generation in

sealed vessels

Yes Yes [2]
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GLDA's status as a readily biodegradable chelating agent is well-established through standardized OECD

testing. This property, combined with its effective chelation performance, makes it a key ingredient in the

formulation of environmentally friendly products in industries like detergents, agriculture, and water

treatment [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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